Cas no 2098088-94-7 (1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine)

• Product Name: 1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine
• CAS No: 2098088-94-7
• MF: C₈H₁₃F₃N₄O
• MW: 238.210231542587
• CID: 4771706
• Update Time: 2025-05-25

1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine
• 1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine

• Inchi： 1S/C8H13F3N4O/c1-2-16-7(8(9,10)11)5-15(6-7)4-3-13-14-12/h2-6H2,1H3
• InChI Key： LHRSEWMAESPFAU-UHFFFAOYSA-N
• SMILES： FC(C1(CN(CCN=[N+]=[N-])C1)OCC)(F)F

Computed Properties

• Exact Mass: 238.10414554 g/mol
• Monoisotopic Mass: 238.10414554 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.8
• Molecular Weight: 238.21

Additional information on 1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine

1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine: A Comprehensive Overview

The compound 1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine, identified by the CAS number 2098088-94-7, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This azetidine derivative has garnered attention due to its unique structure, which incorporates an azide group, an ethoxy substituent, and a trifluoromethyl group. These functional groups contribute to its versatile reactivity and make it a valuable building block in organic synthesis.

Azetidines, as four-membered ring heterocycles, are known for their rigidity and stability, which are advantageous in drug design. The presence of the azide group in this compound introduces additional functionality, enabling it to participate in click chemistry reactions—a rapidly growing field in organic synthesis. Click chemistry, particularly the copper-catalyzed azide–alkyne cycloaddition (CuAAC), has revolutionized the way chemists construct complex molecules with high efficiency and selectivity.

Recent studies have highlighted the utility of 1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine in the development of bioactive compounds. The trifluoromethyl group is known to enhance lipophilicity and improve pharmacokinetic properties, making this compound an attractive candidate for drug discovery programs targeting various therapeutic areas. Moreover, the ethoxy group provides an additional site for functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The synthesis of this compound typically involves a multi-step process that combines nucleophilic substitution and ring-closing reactions. The use of modern synthetic methodologies ensures high yields and excellent purity, which are critical for its application in research and development settings. Researchers have also explored alternative synthetic routes to optimize the production process, further underscoring the compound's importance in contemporary organic chemistry.

In terms of applications, 1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine has shown promise in materials science as well. Its ability to undergo click reactions makes it a valuable precursor for constructing advanced materials with tailored properties. For instance, it can be used to synthesize cross-linked polymers or functional surfaces with specific mechanical and chemical characteristics.

Looking ahead, ongoing research is focused on expanding the scope of this compound's applications. Scientists are investigating its potential as a chiral building block for asymmetric synthesis, leveraging its rigid structure to induce high enantioselectivity in key reactions. Additionally, efforts are underway to explore its role in bioconjugation chemistry, where it could serve as a linker or spacer in the construction of bioactive molecules.

In conclusion, 1-(2-Azidoethyl)-3-ethoxy-3-(trifluoromethyl)azetidine, with its unique combination of functional groups and versatile reactivity, represents a significant advancement in organic synthesis. Its applications span drug discovery, materials science, and beyond, making it a valuable tool for researchers across diverse disciplines. As new insights emerge from ongoing studies, this compound is poised to play an even greater role in shaping future innovations in chemistry and related fields.